Cas no 2580254-59-5 (2-{(benzyloxy)carbonylamino}-4,4-dimethyl-4H,5H,6H-cyclopentabthiophene-3-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4,4-dimethyl-4H,5H,6H-cyclopentabthiophene-3-carboxylic acid
• CAS No: 2580254-59-5
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 5663001
• PubChem ID: 165893812
• Update Time: 2025-10-29

2-{(benzyloxy)carbonylamino}-4,4-dimethyl-4H,5H,6H-cyclopentabthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580254-59-5
• 2-{[(benzyloxy)carbonyl]amino}-4,4-dimethyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid
• EN300-27723972
• 2-{(benzyloxy)carbonylamino}-4,4-dimethyl-4H,5H,6H-cyclopentabthiophene-3-carboxylic acid

• Inchi： 1S/C18H19NO4S/c1-18(2)9-8-12-14(18)13(16(20)21)15(24-12)19-17(22)23-10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： LELJHPLQAIFDJY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CCC2(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 345.10347926g/mol
• Monoisotopic Mass: 345.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4,4-dimethyl-4H,5H,6H-cyclopentabthiophene-3-carboxylic acid

Introduction to 2-{(benzyloxy)carbonylamino}-4,4-dimethyl-4H,5H,6H-cyclopentabthiophene-3-carboxylic acid (CAS No. 2580254-59-5)

2-{(benzyloxy)carbonylamino}-4,4-dimethyl-4H,5H,6H-cyclopentabthiophene-3-carboxylic acid, identified by its CAS number 2580254-59-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule belongs to the class of cyclopentabthiophene derivatives, which are known for their structural complexity and diverse biological activities. The presence of functional groups such as the benzyloxy carbonyl and carboxylic acid moieties enhances its potential utility in drug development and material synthesis.

The cyclopentabthiophene core is a fused heterocyclic system consisting of a five-membered ring containing sulfur and two benzene rings. This structural motif is widely recognized for its role in modulating electronic properties, making it a valuable component in organic electronics and photovoltaic devices. Additionally, the 4,4-dimethyl substitution on the cyclopentabthiophene ring contributes to steric hindrance and influences the compound's conformational flexibility, which can be exploited in designing novel molecular architectures.

In recent years, there has been a surge in research focused on developing advanced materials with tailored electronic and optical properties. The compound 2-{(benzyloxy)carbonylamino}-4,4-dimethyl-4H,5H,6H-cyclopentabthiophene-3-carboxylic acid has been explored as a building block for organic semiconductors and light-emitting diodes (OLEDs). Its ability to undergo further functionalization allows for the creation of polymers and copolymers with enhanced performance characteristics. For instance, researchers have demonstrated its utility in synthesizing conjugated polymers that exhibit high charge carrier mobility, which is crucial for applications in flexible electronics.

Beyond its applications in materials science, this compound has shown promise in the realm of medicinal chemistry. The benzyloxy carbonyl group is a well-established protecting group in peptide synthesis but also serves as a key pharmacophore in certain drug candidates. The incorporation of this moiety into the cyclopentabthiophene scaffold may confer specific biological activities by influencing receptor binding or metabolic stability. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to neurological disorders and anti-inflammatory pathways.

The carboxylic acid functionality at the 3-position of the cyclopentabthiophene ring provides another avenue for chemical modification. This group can be used to introduce various derivatized side chains or to form esters and amides, enabling the synthesis of a diverse library of compounds for biological screening. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

Advances in synthetic methodologies have made it increasingly feasible to access complex heterocyclic compounds like 2-{(benzyloxy)carbonylamino}-4,4-dimethyl-4H,5H,6H-cyclopentabthiophene-3-carboxylic acid with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have streamlined the construction of intricate molecular frameworks. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in pharmaceutical development.

The potential applications of this compound extend to catalysis and chemical sensors as well. The unique electronic structure of cyclopentabthiophene derivatives makes them attractive candidates for designing molecular catalysts or luminescent sensors that can detect specific analytes with high sensitivity. For example, researchers have investigated its use in developing sensors for small organic molecules or metal ions based on fluorescence quenching or shifts in emission wavelength.

In conclusion,2-{(benzyloxy)carbonylamino}-4,4-dimethyl-4H,5H,6H-cyclopentabthiophene-3-carboxylic acid (CAS No. 2580254-59-5) represents a versatile molecular scaffold with broad utility across multiple scientific disciplines. Its structural features enable diverse functionalization strategies, making it a valuable asset for both materials scientists and medicinal chemists. As research continues to uncover new applications for this compound and its derivatives,its significance is expected to grow further, driving innovation in pharmaceuticals and advanced materials alike.